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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tributyl phosphate-d27, a deuterated organophosphorus compound.
Adherence to these procedures is critical for minimizing exposure risks and ensuring proper
disposal.

Personal Protective Equipment (PPE)

When handling Tributyl phosphate-d27, a comprehensive approach to personal protection is
necessary to prevent skin and eye contact, inhalation, and ingestion.[1][2] The following
personal protective equipment is required:

e Hand Protection: Wear solvent-resistant gloves.[1] Nitrile rubber gloves are a suitable option.
Always inspect gloves for integrity before use and employ proper removal techniques to
avoid skin contact.[3]

o Eye and Face Protection: Safety glasses with side shields are mandatory.[4] For operations
with a higher risk of splashing, a face shield should be used in conjunction with safety
glasses.[3]

» Skin and Body Protection: A lab coat or a complete suit protecting against chemicals should
be worn.[3] In situations with a potential for significant exposure, an apron may also be
necessary.[5]
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1][5] If ventilation is inadequate or airborne concentrations are unknown, a NIOSH-
approved air-purifying respirator with organic vapor cartridges and N-95 filters should be
worn.[4] For concentrations exceeding exposure limits, a supplied-air respirator may be
required.[1][2]

Operational Plan: From Preparation to Use

A systematic approach to handling Tributyl phosphate-d27 will minimize the risk of exposure
and accidents.

1. Preparation:

e Read and understand the Safety Data Sheet (SDS) for Tributyl phosphate before
commencing any work.

e Ensure that a safety shower and eyewash station are readily accessible.

» Work in a designated area, such as a chemical fume hood, to control vapor exposure.[1]

¢ Assemble all necessary equipment and materials before handling the compound.

2. Handling:

e Avoid all personal contact, including inhalation of vapors.[5]

» Do not eat, drink, or smoke in the area where the chemical is handled.[5][6]

e Measure and dispense the liquid carefully to avoid splashing and the generation of mists.[7]
o Keep containers tightly closed when not in use.[3]

3. In Case of a Spill:

o Evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/1880.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/tributyl-phosphate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1880.pdf
https://www.cdc.gov/niosh/npg/npgd0625.html
https://www.benchchem.com/product/b579870?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1880.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.inchem.org/documents/icsc/icsc/eics0584.htm
https://www.chemicalbook.com/msds/tributyl-phosphate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

For minor spills, absorb the material with an inert absorbent material such as sand or
vermiculite.[3]

Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[3]

For major spills, alert the appropriate emergency response team.

Disposal Plan

Proper disposal of Tributyl phosphate-d27 and contaminated materials is crucial to prevent

environmental contamination.

Waste Chemical: Unused or waste Tributyl phosphate-d27 should be collected in a
designated, labeled, and sealed container.[3] It should be disposed of as hazardous waste
through a licensed disposal company.[3] One recommended method is to dissolve the
compound in a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[3][8]

Contaminated Materials: All materials that have come into contact with Tributyl phosphate-
d27, including gloves, absorbent materials, and empty containers, should be treated as
hazardous waste and disposed of accordingly.[3] Do not allow the chemical to enter drains or
waterways.[3]

Quantitative Data

The following table summarizes key quantitative data for Tributyl phosphate, which is expected

to be very similar for its deuterated analog, Tributyl phosphate-d27.
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Property Value
Molecular Formula C12D2704P[9]
Molecular Weight 293.48 g/mol [9]
Colorless to pale-yellow, odorless liquid[2][10]
Appearance
[11]
Boiling Point 289 °C (552.2 °F)
Flash Point 146 °C (294.8 °F) closed cup

Auto-Ignition Temperature

>482 °C (>899.6 °F)

OSHA PEL-TWA

5 mg/m3[12]

NIOSH REL-TWA

0.2 ppm (2.5 mg/m?3)

IDLH

30 ppm[12]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Tributyl phosphate-

d27.
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Safe handling workflow for Tributyl phosphate-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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